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Compound of Interest

Compound Name: Diantipyrylmethane

Cat. No.: B072621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the use of diantipyrylmethane in

flow injection analysis (FIA) systems for the determination of titanium and bismuth. The

protocols are designed to be clear and reproducible for researchers and professionals in

analytical chemistry and related fields.

Determination of Titanium (IV) in Geological and
Metallurgical Samples
This method is suitable for the rapid and accurate determination of titanium in various samples,

including silicate rocks and iron and steel alloys.[1][2] The procedure involves the formation of

a yellow-colored complex between titanium (IV) and diantipyrylmethane in an acidic medium,

which is then measured spectrophotometrically.

Signaling Pathway and Reaction Chemistry
In an acidic solution, diantipyrylmethane reacts with titanium (IV) ions to form a stable,

colored complex. To eliminate interference from iron (III), which is often present in high

concentrations in geological and metallurgical samples, it is reduced to iron (II) using ascorbic

acid prior to complex formation.
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Caption: FIA manifold for the determination of Titanium (IV).
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Experimental Protocol
Reagents and Solutions:

Diantipyrylmethane (DAM) Solution (2% w/v): Dissolve 2.0 g of diantipyrylmethane in 100

mL of 1 M hydrochloric acid.

Ascorbic Acid Solution (5% w/v): Dissolve 5.0 g of ascorbic acid in 100 mL of deionized

water. Prepare this solution fresh daily.

Hydrochloric Acid (1 M): Prepare by appropriate dilution of concentrated hydrochloric acid.

Titanium (IV) Standard Stock Solution (1000 mg/L): Dissolve an appropriate amount of a

certified titanium standard in 1 M hydrochloric acid.

Carrier Solution: 1 M Hydrochloric Acid.

FIA System Parameters:

Parameter Value

Pump Flow Rate 2.0 mL/min

Sample Injection Volume 100 µL

Reaction Coil Length 100 cm

Reaction Coil Diameter 0.5 mm

Wavelength 388 nm

Procedure:

Sample Preparation: Digest the solid sample using an appropriate acid mixture (e.g., aqua

regia for metals, HF/HClO₄ for silicates) to bring the titanium into solution. Dilute the digested

sample to a known volume with 1 M hydrochloric acid.

FIA System Setup: Assemble the FIA manifold as shown in the diagram above.

Analysis:
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Pump the carrier solution through the system until a stable baseline is obtained.

Inject the prepared sample or standard solution into the carrier stream.

The sample merges with the ascorbic acid solution to reduce any Fe(III) to Fe(II).

The stream then merges with the diantipyrylmethane solution, leading to the formation of

the Ti(IV)-DAM complex.

The absorbance of the colored complex is measured at 388 nm.

Calibration: Prepare a series of titanium standards and inject them into the FIA system to

construct a calibration curve.

Quantitative Data
Parameter Value Reference

Linear Range 0.2 - 2.2% TiO₂ [1]

Limit of Detection
Not explicitly stated, but low

µg/mL levels are achievable.

Sample Throughput 60 samples/hour [1]

Precision (RSD) 0.1 - 0.8% [1]

Determination of Bismuth (III) in Metallurgical and
Pharmaceutical Samples
This method is designed for the determination of bismuth in various matrices, including copper-

based alloys and pharmaceutical preparations. The procedure is based on the formation of a

colored ion-association complex between the tetraiodobismuthate(III) anion ([BiI₄]⁻) and a large

organic cation, followed by its extraction into an organic solvent and spectrophotometric

measurement.
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In an acidic medium containing excess iodide ions, bismuth (III) forms the

tetraiodobismuthate(III) anion. This anion then forms an ion-association complex with a suitable

counter-ion, which is extractable into an organic solvent. The intensity of the color of the

organic phase is proportional to the bismuth concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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